Cas no 143427-33-2 (Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester)

The compound methyl 3-[[(4-bromophenyl)sulfonyl]methyl]benzoate is a benzoic acid derivative featuring a 4-bromophenylsulfonylmethyl substituent at the meta position, esterified with methanol. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of sulfonamide-based compounds and pharmaceutical precursors. The presence of the bromophenyl group enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. The methyl ester moiety improves solubility in organic solvents, aiding in purification and downstream applications. Its well-defined structure and stability under standard conditions make it suitable for research in medicinal chemistry and material science.
Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester structure
143427-33-2 structure
Product Name:Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester
CAS No:143427-33-2
MF:C15H13BrO4S
MW:369.230322599411
MDL:MFCD29477455
CID:3743619
PubChem ID:15664744
Update Time:2025-08-02

Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester
    • Methyl 3-[(4-bromophenyl)sulfonylmethyl]benzoate
    • CID 15664744
    • 143427-33-2
    • MFCD29477455
    • MDL: MFCD29477455
    • Inchi: 1S/C15H13BrO4S/c1-20-15(17)12-4-2-3-11(9-12)10-21(18,19)14-7-5-13(16)6-8-14/h2-9H,10H2,1H3
    • InChI Key: VAMJBRHZNIOGGN-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC(CS(C2=CC=C(Br)C=C2)(=O)=O)=C1

Computed Properties

  • Exact Mass: 367.97179Da
  • Monoisotopic Mass: 367.97179Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 68.8Ų

Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB541193-250mg
Methyl 3-[(4-bromophenyl)sulfonylmethyl]benzoate; .
143427-33-2
250mg
€236.20 2025-04-21
abcr
AB541193-1g
Methyl 3-[(4-bromophenyl)sulfonylmethyl]benzoate; .
143427-33-2
1g
€592.30 2025-04-21
abcr
AB541193-250 mg
Methyl 3-[(4-bromophenyl)sulfonylmethyl]benzoate; .
143427-33-2
250MG
€233.00 2023-07-11
abcr
AB541193-1 g
Methyl 3-[(4-bromophenyl)sulfonylmethyl]benzoate; .
143427-33-2
1g
€592.70 2023-07-11

Additional information on Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester

Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester (CAS No. 143427-33-2): A Comprehensive Overview

Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester, identified by its CAS number 143427-33-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a complex aromatic structure, which makes it a valuable candidate for various synthetic applications and biological studies.

The molecular structure of Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester consists of a benzoic acid core substituted with a methyl ester group at the carboxyl position and a sulfonyl-methyl group attached to the third carbon. The presence of the 4-bromophenyl moiety introduces a bromine atom at the para position relative to the sulfonyl group, enhancing its reactivity and making it a versatile intermediate in organic synthesis.

In recent years, this compound has been extensively studied for its potential applications in drug development and material science. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents. The sulfonyl group is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability in drug molecules.

One of the most compelling aspects of Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop new pathways for constructing heterocyclic compounds, which are widely used in pharmaceuticals. The bromine substituent further facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups.

The compound has also been explored in the context of medicinal chemistry. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may possess pharmacological properties worthy of further investigation. For instance, derivatives of benzoic acid have shown promise in treating various inflammatory and infectious diseases. The incorporation of a sulfonyl group can modulate enzyme activity and receptor binding, making it a valuable tool for drug design.

In material science, Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester has been investigated for its potential use in organic electronics. The presence of aromatic rings and functional groups makes it suitable for applications in conductive polymers and organic semiconductors. These materials are increasingly important in the development of flexible electronics, solar cells, and light-emitting diodes (LEDs).

The synthesis of Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester involves multiple steps that require precise control over reaction conditions. The starting materials typically include benzoic acid derivatives and brominated aromatic compounds. The introduction of the sulfonyl group is achieved through sulfonation followed by methylation or other functionalization techniques. Each step must be carefully optimized to ensure high yield and purity.

The analytical characterization of this compound is crucial to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed. These methods provide detailed information about the molecular structure and help identify any impurities that may be present.

In conclusion, Benzoic acid, 3-[[(4-bromophenyl)sulfonyl]methyl]-, methyl ester (CAS No. 143427-33-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its complex structure and reactivity make it an invaluable intermediate for synthetic chemistry. As research continues to uncover new applications for this molecule, its importance in advancing scientific knowledge is likely to grow.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.